N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)propanamide
• InChI: InChI=1S/C19H20N2O2/c1-2-18(22)20-16-10-11-17-15(13-16)9-6-12-21(17)19(23)14-7-4-3-5-8-14/h3-5,7-8,10-11,13H,2,6,9,12H2,1H3,(H,20,22)
• InChI Key: BNNRPYAVZBZQMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

“N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide” is a derivative of tetrahydroquinoline. Tetrahydroquinoline is an organic compound that is the semi-hydrogenated derivative of quinoline. It is a colorless oil.

Synthesis Analysis

Tetrahydroquinolines are typically produced by hydrogenation of the corresponding quinoline using heterogeneous catalysts. The reaction proceeds through the Knoevenagel condensation of ethyl cyanoacetate with aldehydes followed by the aza-Michael–Michael addition with 2-alkenyl anilines to prepare the tetrahydroquinoline scaffolds.

Molecular Structure Analysis

The molecular formula of “N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide” is C25H24N2O2. Its average mass is 384.470 Da and its monoisotopic mass is 384.183777 Da.

Chemical Reactions Analysis

Tetrahydroquinolines are produced by hydrogenation of quinolines. Because the hydrogenation is reversible, tetrahydroquinoline has been often examined as a hydrogen-donor solvent in coal liquifaction. Using homogeneous catalysts, asymmetric hydrogenation has been demonstrated.

Physical And Chemical Properties Analysis

Tetrahydroquinoline, which is a parent compound of “N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide”, is a colorless oily liquid. It has a density of 1.061 g/mL at 25 °C. Its melting point is 9-14 °C and boiling point is 113-117 °C/10 mmHg.

Safety and Hazards

Tetrahydroquinoline has been classified as Acute Tox. 3 Oral - Aquatic Chronic 3 - Carc. 1B. It has hazard statements H301 - H350 - H412.